(5-Chloro-2,4-dinitrophenyl)hydrazine
Overview
Description
(5-Chloro-2,4-dinitrophenyl)hydrazine, commonly known as CDNP, is a chemical compound that has been widely used in scientific research. It is a yellow crystalline powder that is soluble in organic solvents and has a molecular weight of 245.56 g/mol. CDNP is a derivative of hydrazine and is used as a reagent for detecting carbonyl compounds in organic chemistry.
Scientific Research Applications
Synthesis and Characterization of Energetic Compounds
- Energetic Material Synthesis : Gürpınar et al. (2021) synthesized three nitrogen-rich energetic compounds, including N-(5-chloro-2,4-dinitrophenyl)hydrazine. These compounds were characterized using NMR, IR, and mass spectroscopy, and their thermal behavior was investigated using various techniques. The study assessed their potential as energetic materials, including their detonation velocity and pressure (Gürpınar et al., 2021).
Reactions with Hydrazine
- Nucleophilic Substitution Reactions : Ibrahim et al. (2013) explored the reaction of 1-chloro-2,4-dinitrobenzene with hydrazine in various solvents. This study provides insights into the mechanistic aspects of the reaction, such as the rate-determining steps and the influence of the solvent on the reaction process (Ibrahim et al., 2013).
Spectrophotometric Applications
- Hydrazine Determination : George et al. (2008) described a method for the spectrophotometric determination of hydrazine by forming a derivative with 2,4-dinitrochlorobenzene, which is relevant for environmental and analytical chemistry (George et al., 2008).
properties
IUPAC Name |
(5-chloro-2,4-dinitrophenyl)hydrazine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5ClN4O4/c7-3-1-4(9-8)6(11(14)15)2-5(3)10(12)13/h1-2,9H,8H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VOQIXBVKFYHUOD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CC(=C1Cl)[N+](=O)[O-])[N+](=O)[O-])NN | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5ClN4O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30418674 | |
Record name | (5-chloro-2,4-dinitrophenyl)hydrazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30418674 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
232.58 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(5-Chloro-2,4-dinitrophenyl)hydrazine | |
CAS RN |
62088-24-8 | |
Record name | (5-chloro-2,4-dinitrophenyl)hydrazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30418674 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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